5-tert-Butyl-2-methoxybenzene-1-carboximidamide

• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 5-tert-butyl-2-methoxybenzenecarboximidamide
• InChI: InChI=1S/C12H18N2O/c1-12(2,3)8-5-6-10(15-4)9(7-8)11(13)14/h5-7H,1-4H3,(H3,13,14)
• InChI Key: KQDJCZGDVACFHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1)OC)C(=N)N

Description

5-tert-Butyl-2-methoxybenzene-1-carboximidamide (CAS: 1909348-44-2) is a substituted benzene derivative featuring a carboximidamide functional group at position 1, a methoxy group at position 2, and a tert-butyl substituent at position 3. Its dihydrochloride salt form (C₁₂H₂₀Cl₂N₂O) has a molecular weight of 279.21 g/mol and is commercially available with a purity of ≥97% .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-tert-Butyl-2-methoxybenzene-1-carboximidamide typically involves the reaction of 5-tert-butyl-2-methoxybenzoic acid with appropriate reagents to introduce the carboximidamide group. The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and catalysts like hydrochloric acid to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the available literature. it is likely that large-scale synthesis would follow similar routes as laboratory synthesis, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-tert-Butyl-2-methoxybenzene-1-carboximidamide can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the carboximidamide group to other functional groups such as amines.

Substitution: The methoxy and tert-butyl groups can participate in substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. The conditions vary depending on the desired reaction, but typically involve controlled temperatures and specific solvents .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce amines .

Scientific Research Applications

5-tert-Butyl-2-methoxybenzene-1-carboximidamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: Its derivatives may be studied for potential biological activity.

Medicine: Research may explore its potential as a pharmaceutical intermediate.

Industry: It can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-tert-Butyl-2-methoxybenzene-1-carboximidamide involves its interaction with molecular targets through its functional groups. The carboximidamide group can form hydrogen bonds and other interactions with biological molecules, potentially affecting biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties of 5-tert-butyl-2-methoxybenzene-1-carboximidamide, a comparative analysis with three structurally related compounds is provided below.

Table 1: Structural and Functional Group Comparison

Compound Name	Key Substituents	Molecular Weight (g/mol)	Functional Groups
5-tert-Butyl-2-methoxybenzene-1-carboximidamide	tert-butyl, methoxy, carboximidamide	279.21 (dihydrochloride)	Amidine, ether, alkyl
4-[(benzylamino)carbonyl]-1H-imidazole	Benzylamino, carbonyl	~300 (estimated)	Imidazole, carbamate, amine
(5S)-5-benzyloxycarbonyl-2-oxo-pentylide-dimethylsulfoxonium	Benzyloxycarbonyl, sulfoxonium	Not reported	Sulfoxonium ylide, ester
5-[(tert-butoxycarbonyl)lysyl]-1H-imidazole	tert-butoxycarbonyl, lysyl	~400 (estimated)	Imidazole, Boc-protected amine

Key Findings

Functional Group Reactivity: The carboximidamide group in 5-tert-butyl-2-methoxybenzene-1-carboximidamide distinguishes it from imidazole derivatives like 4-[(benzylamino)carbonyl]-1H-imidazole, which prioritize carbamate and amine interactions . The amidine group’s basicity and nucleophilicity may enhance binding to biological targets, such as proteases or kinases, compared to the neutral imidazole ring. In contrast, sulfoxonium ylide compounds (e.g., (5S)-5-benzyloxycarbonyl-2-oxo-pentylide-dimethylsulfoxonium) exhibit distinct reactivity in asymmetric synthesis, often serving as intermediates for C–C bond formation rather than direct bioactivity .

However, this may also limit solubility in aqueous media, necessitating salt forms like dihydrochloride for improved bioavailability. Boc-protected lysyl-imidazole derivatives (e.g., 5-[(tert-butoxycarbonyl)lysyl]-1H-imidazole) prioritize solubility through polar Boc groups but lack the amidine’s hydrogen-bonding capacity .

Synthetic Utility: Carboximidamide derivatives are often intermediates in amidine or guanidine synthesis, whereas sulfoxonium ylides are specialized for catalytic cycles . Imidazole-based compounds (e.g., 4-[(benzylamino)carbonyl]-1H-imidazole) are typically used in peptide mimicry or metal coordination chemistry .

Biological Activity

5-tert-Butyl-2-methoxybenzene-1-carboximidamide is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article reviews the biological properties, mechanisms of action, and relevant research findings associated with this compound.

• IUPAC Name : 5-tert-Butyl-2-methoxybenzene-1-carboximidamide
• Molecular Formula : C12H17N3O
• Molecular Weight : 219.29 g/mol

Anticancer Properties

Research indicates that 5-tert-butyl-2-methoxybenzene-1-carboximidamide exhibits notable anticancer activity. In vitro studies have demonstrated its potential to inhibit the proliferation of various cancer cell lines, including breast cancer (MCF-7) and triple-negative breast cancer (MDA-MB-231). The compound has shown an IC50 value of approximately 3.1 μM against MCF-7 cells, indicating potent antiproliferative effects .

Table 1: Antiproliferative Activity of 5-tert-butyl-2-methoxybenzene-1-carboximidamide

Cell Line	IC50 (μM)
MCF-7	3.1
MDA-MB-231	0.126
Non-cancer MCF10A	>20

The selectivity index for this compound suggests a significant differentiation between cancerous and non-cancerous cells, with a nearly 20-fold greater effect on cancer cells compared to normal cells .

The mechanism by which 5-tert-butyl-2-methoxybenzene-1-carboximidamide exerts its anticancer effects appears to involve the inhibition of matrix metalloproteinases (MMPs), specifically MMP-2 and MMP-9, which are crucial in cancer metastasis . Additionally, the compound may induce apoptosis in cancer cells, as evidenced by increased levels of caspase activity in treated samples.

Anti-inflammatory Activity

Beyond its anticancer properties, this compound has also been studied for its anti-inflammatory effects. Experimental models have shown that it can significantly reduce paw edema in inflammation assays, suggesting its potential as an anti-inflammatory agent .

Table 2: Anti-inflammatory Effects of 5-tert-butyl-2-methoxybenzene-1-carboximidamide

Treatment Group	Paw Edema Reduction (%)
Control	0
Compound Treatment	77.0

Case Studies and Research Findings

Several studies have highlighted the efficacy of 5-tert-butyl-2-methoxybenzene-1-carboximidamide in preclinical models:

• Breast Cancer Model : In a BALB/c nude mouse model inoculated with MDA-MB-231 cells, treatment with the compound resulted in significant inhibition of tumor growth and metastasis compared to control groups .
• Comparative Studies : When compared to standard chemotherapeutics such as Doxorubicin and Etoposide, this compound demonstrated superior selectivity and lower toxicity towards non-cancerous cells, making it a promising candidate for further development .